Cas no 119425-90-0 (Loureirin B)

• Product Name: Loureirin B
• CAS No: 119425-90-0
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• MDL: MFCD07781421
• CID: 63426
• PubChem ID: 189670
• Update Time: 2025-04-18

Loureirin B Chemical and Physical Properties

Names and Identifiers

• Loureirin B
• 1-(4-hydroxyphenyl)-3-(2,4,6-trimethoxyphenyl)propan-1-one
• 1-Propanone,1-(4-hydroxyphenyl)-3-(2,4,6-trimethoxyphenyl)
• LR-B
• Loureirin B, 98%, from Dracaena cochinchinensis (Lour.) S. C. Chen
• LOUREIRIN-B
• P47L69798O
• 1-Propanone,1-(4-hydroxyphenyl)-3-(2,4,6-trimethoxyphenyl)-
• Propan-1-one, 1-(4-hydroxyphenyl)-3-(2,4,6-trimethoxyphenyl)-
• LMPK12120604
• X1176
• N2202
• A14849
• 425L900
• 1-Propanone, 1-(4-hydroxyphenyl)-3-(2,4,6-trimethoxyphenyl)-
• Q27286113
• 119425-90-0
• s3242
• ZB1870
• UNII-P47L69798O
• MFCD07781421
• AS-78722
• AKOS030573528
• CS-7882
• DTXSID30152460
• Q-100093
• SCHEMBL7193972
• AC-32577
• HY-N1504
• 4'-hydroxy-2,4,6-trimethoxydihydrochalcone
• FT-0725890
• 4'-Hydroxy 2,4,6-trimethoxydihydrochalcone
• CHEBI:228886
• DTXCID7074951
• DA-75086

• MDL： MFCD07781421
• Inchi： 1S/C18H20O5/c1-21-14-10-17(22-2)15(18(11-14)23-3)8-9-16(20)12-4-6-13(19)7-5-12/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key： ZPFRAPVRYLGYEC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CCC(C1C=CC(=CC=1)O)=O)OC)OC

Computed Properties

• Exact Mass: 316.13100
• Monoisotopic Mass: 316.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• Molecular Weight: 316.3
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.177
• Boiling Point: 509.9°Cat760mmHg
• Flash Point: 184°C
• Refractive Index: 1.563
• PSA: 64.99000
• LogP: 3.23350
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Loureirin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone